Cas no 304698-96-2 (Nim-Trityl-L-histidine tert-butyl ester hydrochloride)

Nim-Trityl-L-histidine tert-butyl ester hydrochloride is a protected derivative of L-histidine, designed for peptide synthesis applications. The trityl (Trt) group at the N-imidazole position provides selective protection, preventing unwanted side reactions during solid-phase or solution-phase peptide coupling. The tert-butyl ester offers acid-labile protection for the carboxyl group, ensuring compatibility with standard Fmoc/tBu strategies. This compound is particularly advantageous in complex peptide syntheses where histidine residues require selective deprotection under mild conditions. The hydrochloride salt form enhances solubility in organic solvents, facilitating handling in peptide elongation. Its stability and orthogonal protecting groups make it a reliable choice for synthesizing histidine-containing peptides with high purity and yield.

Nim-Trityl-L-histidine tert-butyl ester hydrochloride structure

304698-96-2 structure

Product Name:Nim-Trityl-L-histidine tert-butyl ester hydrochloride

CAS No:304698-96-2

MF:C₂₉H₃₁N₃O₂

MW:453.575347185135

MDL:MFCD03093489

CID:299591

PubChem ID:11363002

Update Time:2025-06-08

Nim-Trityl-L-histidine tert-butyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

- L-Histidine,1-(triphenylmethyl)-, 1,1-dimethylethyl ester
- H-His(1-Trt)-OtBu
- H-HIS(TAU-TRT)-OTBU
- H-HIS(TRT)-OTBU
- H-HIS(T-TRT)-OTBU
- HISTIDINE(1-TRT)-OTBU
- N-IM-TRITYL-L-HISTIDINE T-BUTYL ESTER
- H-His(-Trt)-OtBu
- BXLIDDXLXQZXMR-SANMLTNESA-N
- MFCD03093489
- Tert-butyl (2S)-2-amino-3-(1-tritylimidazol-4-yl)propanoate
- tert-Butyl 1-(triphenylmethyl)-L-histidine ester
- FD21688
- tert-butyl (2S)-2-amino-3-[1-(triphenylmethyl)-1H-imidazol-4-yl]propanoate
- SCHEMBL7368138
- tert-Butyl Nt-trityl-L-histidinate
- His(Trt)-OtBu
- EN300-19831272
- 304698-96-2
- (S)-tert-Butyl 2-amino-3-(1-trityl-1H-imidazol-4-yl)propanoate
- Nim-Trityl-L-histidine tert-butyl ester hydrochloride
- MDL： MFCD03093489
- Inchi： 1S/C29H31N3O2/c1-28(2,3)34-27(33)26(30)19-25-20-32(21-31-25)29(22-13-7-4-8-14-22,23-15-9-5-10-16-23)24-17-11-6-12-18-24/h4-18,20-21,26H,19,30H2,1-3H3/t26-/m0/s1
- InChI Key： BXLIDDXLXQZXMR-SANMLTNESA-N
- SMILES： O(C([C@H](CC1=CN(C=N1)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)N)=O)C(C)(C)C

Computed Properties

Exact Mass: 453.24162724g/mol
Monoisotopic Mass: 453.24162724g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 34
Rotatable Bond Count: 9
Complexity: 597
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.1
Topological Polar Surface Area: 70.1Å²

Experimental Properties

Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Insuluble (8.2E-3 g/L) (25 ºC),

Nim-Trityl-L-histidine tert-butyl ester hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM312516-5g	(S)-tert-Butyl 2-amino-3-(1-trityl-1H-imidazol-4-yl)propanoate	304698-96-2	95%	5g	$912	2021-06-09
Chemenu	CM312516-5g	(S)-tert-Butyl 2-amino-3-(1-trityl-1H-imidazol-4-yl)propanoate	304698-96-2	95%	5g	$912	2022-06-11
TRC	N233595-100mg	Nim-Trityl-L-histidine tert-butyl ester hydrochloride	304698-96-2		100mg	$ 220.00	2022-06-03
TRC	N233595-250mg	Nim-Trityl-L-histidine tert-butyl ester hydrochloride	304698-96-2		250mg	$ 455.00	2022-06-03
TRC	N233595-500mg	Nim-Trityl-L-histidine tert-butyl ester hydrochloride	304698-96-2		500mg	$ 725.00	2022-06-03
SHENG KE LU SI SHENG WU JI SHU	sc-475899-250mg	Nim-Trityl-L-histidine tert-butyl ester hydrochloride,	304698-96-2		250mg	￥820.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-475899A-1g	Nim-Trityl-L-histidine tert-butyl ester hydrochloride,	304698-96-2		1g	￥1767.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-295097-1g	H-L-His(1-Trt)-OtBu,	304698-96-2		1g	￥2211.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-295097A-5g	H-L-His(1-Trt)-OtBu,	304698-96-2		5g	￥8499.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-285944-250mg	H-His(tau-Trt)-OtBu HCl,	304698-96-2		250mg	￥790.00	2023-09-05

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